Cas no 2060062-97-5 (2-(Iodomethyl)-4-methyloxolane)

• Product Name: 2-(Iodomethyl)-4-methyloxolane
• CAS No: 2060062-97-5
• MF: C₆H₁₁IO
• MW: 226.055414438248
• MDL: MFCD30502472
• CID: 5154192
• PubChem ID: 131402433
• Update Time: 2025-06-09

2-(Iodomethyl)-4-methyloxolane Chemical and Physical Properties

Names and Identifiers

• 2-(Iodomethyl)-4-methyloxolane

• MDL： MFCD30502472
• Inchi： 1S/C6H11IO/c1-5-2-6(3-7)8-4-5/h5-6H,2-4H2,1H3
• InChI Key： HOCUMDJJBOVVGB-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1CI

Additional information on 2-(Iodomethyl)-4-methyloxolane

Recent Advances in the Application of 2-(Iodomethyl)-4-methyloxolane (CAS: 2060062-97-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(Iodomethyl)-4-methyloxolane (CAS: 2060062-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its iodomethyl and methyl-substituted oxolane structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases. The unique reactivity of the iodomethyl group enables efficient functionalization, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(Iodomethyl)-4-methyloxolane in the synthesis of potent kinase inhibitors. Researchers utilized this compound as a key intermediate to introduce alkylating groups into the inhibitor scaffold, resulting in enhanced binding affinity and selectivity. The study reported a significant improvement in the pharmacokinetic properties of the derived inhibitors, underscoring the compound's role in optimizing drug candidates. Furthermore, the iodomethyl group's reactivity facilitated the introduction of radiolabels, enabling the development of imaging probes for preclinical studies.

In addition to its applications in drug discovery, 2-(Iodomethyl)-4-methyloxolane has been employed in chemical biology to probe protein-ligand interactions. A recent Nature Chemical Biology publication detailed its use in the site-specific modification of proteins, leveraging the iodomethyl group for covalent bonding with cysteine residues. This approach allowed for the precise mapping of binding sites and the elucidation of molecular mechanisms underlying protein function. The study's findings have implications for the design of targeted therapies and the development of chemical tools for biological research.

The synthetic accessibility of 2-(Iodomethyl)-4-methyloxolane further enhances its appeal. A 2024 report in Organic Letters described an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings. Moreover, the report highlighted the compound's stability under various conditions, making it suitable for diverse experimental applications.

Looking ahead, the potential of 2-(Iodomethyl)-4-methyloxolane extends to the development of next-generation therapeutics. Ongoing research explores its incorporation into antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras), where its reactivity and modularity offer distinct advantages. Preliminary results from these studies suggest promising outcomes, with the compound enabling the construction of highly specific and efficacious therapeutic agents. As the field continues to evolve, 2-(Iodomethyl)-4-methyloxolane is poised to play a pivotal role in advancing chemical biology and pharmaceutical innovation.